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Compound of Interest

Compound Name: Ethyl biphenyl-2-carboxylate

Cat. No.: B011600

An In-depth Technical Guide to Ethyl Biphenyl-2-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl biphenyl-2-carboxylate is an aromatic ester that serves as a key intermediate in the
synthesis of a variety of organic compounds. Its bifunctional nature, possessing both an ester
and a biphenyl moiety, makes it a versatile building block in the pharmaceutical, agrochemical,
and material science industries. This technical guide provides a comprehensive overview of the
physical and chemical properties of Ethyl biphenyl-2-carboxylate, detailed experimental
protocols for its synthesis, and an analysis of its spectral data.

Physicochemical Properties

Ethyl biphenyl-2-carboxylate is a colorless to off-white solid or clear liquid at room
temperature. A summary of its key physical and chemical properties is presented below.
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Property Value Source

Molecular Formula C15H1402 --INVALID-LINK--
Molecular Weight 226.27 g/mol --INVALID-LINK--
CAS Number 19926-49-9 --INVALID-LINK--
Boiling Point 360.751 °C at 760 mmHg --INVALID-LINK--
Density 1.082 g/cm3 --INVALID-LINK--
Storage Temperature Room Temperature --INVALID-LINK--

Synthesis and Experimental Protocols

The synthesis of Ethyl biphenyl-2-carboxylate can be achieved through several synthetic
routes. The most common methods involve the esterification of biphenyl-2-carboxylic acid or
the coupling of a phenylboronic acid with an ethyl 2-halobenzoate.

Esterification of Biphenyl-2-carboxylic Acid

This method involves the reaction of biphenyl-2-carboxylic acid with ethanol in the presence of
an acid catalyst.

Biphenyl-2-carboxylic Acid
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Esterification of Biphenyl-2-carboxylic Acid

Experimental Protocol:
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e To a solution of biphenyl-2-carboxylic acid (1 equivalent) in excess ethanol, a catalytic
amount of concentrated sulfuric acid is added.

e The reaction mixture is refluxed for several hours and monitored by thin-layer
chromatography (TLC).

e Upon completion, the excess ethanol is removed under reduced pressure.

e The residue is dissolved in an organic solvent (e.g., ethyl acetate) and washed with a
saturated sodium bicarbonate solution and brine.

e The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield
the crude product.

Purification is achieved by column chromatography on silica gel.

Suzuki-Miyaura Cross-Coupling Reaction

This method provides a versatile route to substituted biphenyls and can be adapted for the
synthesis of Ethyl biphenyl-2-carboxylate.

Phenylboronic Acid

Ethyl 2-halobenzoate (X = Br, 1)
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Suzuki-Miyaura Cross-Coupling Reaction

Experimental Protocol:
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 In areaction vessel, a mixture of phenylboronic acid (1.1-1.5 equivalents), ethyl 2-
bromobenzoate or ethyl 2-iodobenzoate (1 equivalent), a palladium catalyst (e.g.,
tetrakis(triphenylphosphine)palladium(0)), and a base (e.g., potassium carbonate) is
prepared.

o A suitable solvent system, such as a mixture of toluene and water, is added.

o The mixture is degassed and heated under an inert atmosphere (e.g., nitrogen or argon) for
several hours until the reaction is complete as monitored by TLC or GC-MS.

 After cooling to room temperature, the reaction mixture is diluted with water and extracted
with an organic solvent.

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and concentrated.

e The crude product is purified by column chromatography.

Spectral Data and Characterization

The structural confirmation of Ethyl biphenyl-2-carboxylate is typically achieved through a
combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)
spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While a publicly
available, comprehensive dataset for Ethyl biphenyl-2-carboxylate is limited, the expected
spectral features can be predicted based on its structure and data from analogous compounds.

Predicted Spectral Data:
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Technique Expected Features

Signals corresponding to the ethyl group (a
1H NMR triplet and a quartet), and multiplets in the

aromatic region for the biphenyl protons.

Resonances for the ester carbonyl carbon, the
13C NMR two carbons of the ethyl group, and the twelve

carbons of the biphenyl system.

A strong absorption band for the C=0 stretching
R Spect of the ester group (around 1720 cm™1), and
ectrosco
P Py bands corresponding to C-H and C=C stretching

of the aromatic rings.

A molecular ion peak (M*) corresponding to the
Mass Spectrometry molecular weight of the compound (226.27

g/mol).

Reactivity and Applications

Ethyl biphenyl-2-carboxylate is a stable compound under normal conditions. --INVALID-
LINK-- Its reactivity is primarily centered around the ester functionality and the aromatic rings.
The ester group can undergo hydrolysis to the corresponding carboxylic acid or be converted
to amides. The biphenyl rings can participate in electrophilic substitution reactions, although the
substitution pattern will be directed by the existing substituents.

The primary application of Ethyl biphenyl-2-carboxylate is as an intermediate in organic
synthesis. It is a valuable precursor for the synthesis of more complex molecules, including:

o Active Pharmaceutical Ingredients (APIs): The biphenyl scaffold is present in numerous
drugs, and this compound serves as a convenient starting point for their synthesis. --
INVALID-LINK--

e Agrochemicals: It is used in the development of new pesticides and herbicides. --INVALID-
LINK--
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» Material Science: It finds application in the synthesis of advanced polymers and coatings. --
INVALID-LINK--

Conclusion

Ethyl biphenyl-2-carboxylate is a valuable and versatile chemical intermediate with significant
applications in various fields of chemical research and industry. This guide has provided a
summary of its key physical and chemical properties, outlined reliable synthetic methodologies,
and discussed its spectral characteristics and primary applications. For researchers and
professionals in drug development and material science, a thorough understanding of this
compound's properties and synthesis is essential for its effective utilization in the creation of
novel and functional molecules. Further research to fully characterize its spectral properties
and explore its reactivity will undoubtedly expand its utility in organic synthesis.

« To cite this document: BenchChem. [Physical and chemical properties of Ethyl biphenyl-2-
carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011600#physical-and-chemical-properties-of-ethyl-
biphenyl-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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